4,8-Dioxa-3,9-disilaundecan-6-one, 2,2,3,3,9,9,10,10-octamethyl-

• IUPAC Name: 1,3-bis[[tert-butyl(dimethyl)silyl]oxy]propan-2-one
• InChI: InChI=1S/C15H34O3Si2/c1-14(2,3)19(7,8)17-11-13(16)12-18-20(9,10)15(4,5)6/h11-12H2,1-10H3
• InChI Key: KBXSHJBUULXUDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC(=O)CO[Si](C)(C)C(C)(C)C
• Molecular Formula: C15H34O3Si2
• DSSTOX Substance ID: DTXSID90438015
• Molecular Weight: 318.60 g/mol
• CAS RN: 127382-65-4

Description

4,8-Dioxa-3,9-disilaundecan-6-one, 2,2,3,3,9,9,10,10-octamethyl- is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as DDDOS and has been synthesized using specific methods to ensure its purity and stability.

Scientific Research Applications

Synthesis of Epothilone Thiazole Fragment

A key application of a related compound, (S)-2,2,3,3,9,9,10,10-octamethyl-5-vinyl-4,8-dioxa-3,9-disilaundecane, is in the scalable synthesis of the thiazole fragment of epothilone family molecules. This involves palladium-catalyzed Wacker oxidation as a key step, which is vital for the synthesis of complex molecular structures like epothilone A–D (Kommera et al., 2018).

Risk Assessment of Octamethylcyclotetrasiloxane (D4)

Octamethylcyclotetrasiloxane (D4), a similar compound, is used as an intermediate in the production of silicone-based polymers. It is present in various consumer products, leading to a global harmonized risk assessment to evaluate its impact on human health. This risk assessment is crucial for chemical safety evaluations under regulatory frameworks like REACH in Europe (Gentry et al., 2017).

Development of Novel Organooxasilacycloalkanes

Research has led to the synthesis of novel compounds like 2,8-Dichloro-2,4,4,6,6,8,10,10,12,12-decamethyl-5-carbacyclohexasiloxane, closely related to the query compound. These developments are significant for understanding and creating new chemical entities with potential applications in various scientific fields (Chizhova et al., 2000).

Electochemical Sensor Development

Related compounds have been used in developing molecular electrochemical sensors for metal ions, such as magnesium, calcium, zinc, and cadmium. This application is vital for detecting and quantifying these ions in various environments (Siemeling et al., 2002).

Regulatory Impact on Siloxanes

Substances like octamethylcyclotetrasiloxane have faced regulatory scrutiny due to their persistence and potential bioaccumulative and toxic nature. Understanding their impact and regulatory status is essential for their continued use in consumer products (Hogue, 2018).